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Compound of Interest

Compound Name: Dibutyl disulfide

Cat. No.: B1199301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dibutyl disulfide, a key

organosulfur compound. It covers its fundamental chemical properties, synthesis

methodologies, and significant applications, with a particular focus on its relevance to drug

development and materials science.

Chemical Identification and Synonyms
Dibutyl disulfide is an organic disulfide with the chemical formula C8H18S2.[1][2][3][4][5] Its

unique properties make it a valuable reagent in various chemical and pharmaceutical

applications.[6]

CAS Number: 629-45-8[1][2][3][4][5][7]

Synonyms:

Butyl Disulfide[1][2][3][5][7]

DBDS[3][6]

Dibutyl Disulphide[5]

5,6-Dithiadecane[4]

1-(Butyldisulfanyl)butane[4]
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n-Butyl disulfide[4]

Physicochemical Properties
The following table summarizes the key physicochemical properties of dibutyl disulfide,

compiled from various sources. This data is essential for its handling, application in

experimental setups, and for computational modeling.

Property Value Reference

Molecular Formula C8H18S2 [3][5][7]

Molecular Weight 178.36 g/mol [1][2][4][7]

Appearance
Colorless to light yellow or light

orange liquid
[3][4][5]

Odor Sulfurous [4]

Density 0.938 g/mL at 25 °C [2][4][8]

0.94 g/cm³ at 20 °C [1]

Melting Point -94 °C [1][4]

Boiling Point 229-233 °C [2][8]

Flash Point 93 °C (closed cup) [1][2]

Vapor Pressure 52 mmHg at 37.7 °C [2][8]

Refractive Index n20/D 1.492 [2][8]

Water Solubility Immiscible [4]

SMILES String CCCCSSCCCC [2][8]

InChI Key
CUDSBWGCGSUXDB-

UHFFFAOYSA-N
[1][2][8]
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Dibutyl disulfide can be synthesized through several routes. A common laboratory and

industrial method involves the reaction of an alkyl halide with a disulfide source. Below is a

generalized experimental workflow for the synthesis of dibutyl disulfide from 1-bromobutane

and sodium disulfide.

Preparation of Sodium Disulfide

Biphasic Reaction
Workup and Purification

Sodium Sulfide (Na2S·9H2O)

Aqueous Sodium Disulfide (Na2S2) Solution

Elemental Sulfur (S8)

Water

Vigorous Stirring
Room Temperature

1-Bromobutane in Dichloromethane

Phase-Transfer Catalyst (e.g., DDAB)
Phase Separation Washing of Organic Layer

(Water, Brine) Drying over Na2SO4 Concentration in vacuo Purification
(Distillation or Chromatography) Dibutyl Disulfide

Click to download full resolution via product page

Caption: Synthesis workflow for dibutyl disulfide.

Materials:

Sodium sulfide nonahydrate (Na₂S·9H₂O)
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Elemental sulfur (S₈)

1-Bromobutane

Didecyldimethylammonium bromide (DDAB) or another suitable phase-transfer catalyst

Dichloromethane (DCM)

Deionized water

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Preparation of Sodium Disulfide Solution: In a round-bottom flask, dissolve sodium sulfide

nonahydrate (1.2 equivalents) and elemental sulfur (1.1 equivalents) in water.

Preparation of Organic Phase: In a separate flask, dissolve 1-bromobutane (1.0 equivalent)

and the phase-transfer catalyst (e.g., DDAB, 2-5 mol%) in dichloromethane.

Reaction: Add the aqueous sodium disulfide solution to the organic solution of 1-

bromobutane. Stir the resulting biphasic mixture vigorously at room temperature for 30-60

minutes. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS).

Workup: Once the reaction is complete, transfer the mixture to a separatory funnel and

separate the aqueous and organic layers.

Washing: Wash the organic layer with water and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator to obtain the

crude product.

Purification: Purify the crude dibutyl disulfide by distillation or column chromatography to

yield the final product.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1199301?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Drug Development and Research
Dibutyl disulfide and the disulfide bond functionality are of significant interest in drug

development and various research fields.

Organosulfur compounds, including disulfides, have a long history as antibacterial agents.[9]

[10] The disulfide linkage is crucial for the bioactivity of many of these compounds.[9] They can

interfere with bacterial cellular processes by reacting with thiol groups in essential proteins,

such as enzymes involved in lipid biosynthesis, or by generating reactive oxygen species that

damage bacterial DNA.[9] Dibutyl disulfide can serve as a model compound or a synthetic

precursor for developing new antimicrobial agents that leverage the reactivity of the disulfide

bond.[9]

Disulfide bonds are critical for stabilizing the three-dimensional structures of many bioactive

peptides and proteins.[11] However, the inherent chemical lability of disulfide bonds can be a

drawback in drug development, leading to issues with stability and shelf-life.[11] Research into

disulfide bond surrogates, such as methylene thioacetal linkages, aims to overcome these

limitations.[11] Dibutyl disulfide is used in fundamental studies to understand the chemistry of

disulfide exchange reactions and the interactions of disulfide-containing molecules in biological

systems.[6]
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Drug Delivery System Design
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Caption: Role of disulfide bonds in targeted drug delivery.

This diagram illustrates a strategy in which a drug is linked to a polymer via a disulfide bond.

[12] In the tumor microenvironment, which has a high concentration of glutathione (GSH), the

disulfide bond is cleaved, leading to the targeted release of the drug.[12]
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Dibutyl disulfide and related thioethers are used in surface science to study the formation of

self-assembled monolayers (SAMs).[13] Understanding the adsorption and interaction of such

molecules on surfaces, like copper, is crucial for developing new nanoscale devices and

materials.[13]

This protocol outlines a method for the separation and quantification of dibutyl disulfide from

an aqueous caustic waste emulsion, relevant to industrial process control and environmental

monitoring.

Materials:

Oil-in-water (OIW) emulsion containing dibutyl disulfide

Nanobubble generator (e.g., via hydrodynamic cavitation)

Dissolved Air Flotation (DAF) column

Gas chromatograph (GC)

Polyelectrolytes (e.g., Chitosan, Cationic polyacrylamide - CPAM) (optional)

Procedure:

Preparation of Emulsion: Prepare a synthetic OIW emulsion by stabilizing dibutyl disulfide
in an aqueous caustic solution (e.g., 4% by weight) using a surfactant (e.g., Polysorbate) and

an ultrasonic mixer. The initial concentration of dibutyl disulfide should be known (e.g.,

1100 mg/L).

Nanobubble Flotation:

Introduce the OIW emulsion into the DAF column.

Generate nanobubbles (e.g., with an average diameter of 120 nm) and inject them into the

DAF column.

Optionally, add a polyelectrolyte like Chitosan or CPAM to enhance flocculation and

separation.
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Sampling: Collect samples from the bottom outlet of the flotation column at specific time

intervals (e.g., after 10 minutes).

Quantification by GC: Analyze the collected samples using a gas chromatograph to

determine the residual concentration of dibutyl disulfide.

Calculation of Removal Efficiency: Calculate the removal efficiency of dibutyl disulfide
based on the initial and final concentrations.

Safety Information
Dibutyl disulfide is a chemical that requires careful handling. It is classified as a warning-level

hazard and can cause skin and eye irritation, as well as respiratory tract irritation.[1][2]

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[1][2][4]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280

(Wear protective gloves/protective clothing/eye protection/face protection), P302+P352 (IF

ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN EYES: Rinse

cautiously with water for several minutes. Remove contact lenses, if present and easy to do.

Continue rinsing).[1][2][4]

Storage: Store in a well-ventilated place. Keep container tightly closed. Store at

temperatures between 2-30°C.[1][4]

Always consult the Safety Data Sheet (SDS) for complete and up-to-date safety information

before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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